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Compound of Interest

Compound Name: tert-Butoxychlorodiphenyilsilane

Cat. No.: B093950

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of reactive chemical reagents like tert-Butoxychlorodiphenylsilane is a critical
component of laboratory safety. This guide provides essential safety and logistical information
for the appropriate disposal of tert-Butoxychlorodiphenylsilane, ensuring the safety of
laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions:

tert-Butoxychlorodiphenylsilane is a flammable and corrosive liquid that reacts violently with
water.[1][2] It can cause severe skin burns, and eye damage, and may cause respiratory
irritation.[1][3] Therefore, strict adherence to safety protocols is mandatory.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, protective clothing, and eye/face protection.[1][3]

» Ventilation: All handling and disposal procedures should be conducted in a well-ventilated
area or under a chemical fume hood.[1]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[2][4] Use non-sparking tools and take precautionary measures against static
discharge.[2][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b093950?utm_src=pdf-interest
https://www.benchchem.com/product/b093950?utm_src=pdf-body
https://www.benchchem.com/product/b093950?utm_src=pdf-body
https://www.benchchem.com/product/b093950?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B28100++SDS++021519.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/702706
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B28100++SDS++021519.pdf
https://www.fishersci.com/store/msds?partNumber=AC187500500&productDescription=TERT-BUTYLCHLORODIPHENYL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B28100++SDS++021519.pdf
https://www.fishersci.com/store/msds?partNumber=AC187500500&productDescription=TERT-BUTYLCHLORODIPHENYL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B28100++SDS++021519.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/702706
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/702706
https://www.chemicalbook.com/msds/tert-butoxychlorodiphenylsilane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Moisture Contact: Avoid all contact with water and moisture, as it reacts violently and can
liberate toxic gases.[1][2] Handle under an inert gas like nitrogen or argon.[1]

Step-by-Step Disposal Procedure

The primary method for the disposal of tert-Butoxychlorodiphenylsilane is through a licensed
chemical waste disposal service.

o Containment: Ensure the waste tert-Butoxychlorodiphenylsilane is stored in a suitable,
tightly closed, and properly labeled container.[4] The container should be resistant to
corrosion.

o Waste Segregation: Do not mix tert-Butoxychlorodiphenylsilane with other waste streams,
particularly aqueous waste, due to its high reactivity with water.

e Engage a Licensed Waste Disposal Company: Contact your institution's environmental
health and safety (EHS) office to arrange for pickup by a licensed chemical waste disposal
company. This is the recommended and safest method of disposal. The material will likely be
disposed of via controlled incineration with flue gas scrubbing.[4]

o Documentation: Maintain accurate records of the amount of waste generated and its
disposal date, in accordance with your institution's policies and local regulations.

Emergency Procedures for Spills

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
o Evacuate: Evacuate all non-essential personnel from the immediate spill area.[4]

» Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill. Do not use combustible materials or water.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled container for hazardous waste disposal.[4]
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» Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol),
followed by a thorough cleaning. All cleaning materials should also be treated as hazardous
waste.

e Reporting: Report the spill to your institution's EHS office.

Quantitative Data Summary

Property Value Source
Molecular Formula C16H19CIOSI [5]
Molecular Weight 290.86 g/mol [5]
Appearance Light yellow liquid [3]
Odor Pungent [3]
Boiling Point 135°C @ 0.7 mmHg [3]
Flash Point 149 °C [3]
Specific Gravity 1.060 [3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-
Butoxychlorodiphenyisilane.
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Caption: Disposal workflow for tert-Butoxychlorodiphenylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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